Cas no 1211515-81-9 (2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1211515-81-9
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• CID: 4685886
• PubChem ID: 118704163
• Update Time: 2025-10-30

2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(trifluoromethyl)nicotinic acid
• FCH1344610
• 2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-Bromo-5-trifluoromethyl-nicotinic acid

• Inchi： 1S/C7H3BrF3NO2/c8-5-4(6(13)14)1-3(2-12-5)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： IDVQSSYHTIIGLS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 50.2

Additional information on 2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Bromo-5-(trifluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1211515-81-9)

2-Bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1211515-81-9) is a highly versatile heterocyclic compound widely used in pharmaceutical, agrochemical, and material science research. Its unique molecular structure, featuring a pyridine ring substituted with bromo and trifluoromethyl groups, makes it a valuable intermediate in organic synthesis. The compound’s carboxylic acid functionality further enhances its reactivity, enabling diverse derivatization pathways. Researchers and industries prioritize this compound due to its role in developing bioactive molecules and advanced materials.

In recent years, the demand for 2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid has surged, driven by its applications in drug discovery and crop protection. The trifluoromethyl group is particularly noteworthy, as it improves metabolic stability and lipophilicity in pharmaceutical candidates. This aligns with the growing trend of fluorinated compounds in medicinal chemistry, a topic frequently searched in AI-driven drug design platforms. Additionally, the compound’s bromo substituent offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

From an SEO perspective, users often search for queries like "synthesis of 2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid" or "applications of trifluoromethylpyridine derivatives." Addressing these, the compound is typically synthesized via halogenation of 5-(trifluoromethyl)pyridine-3-carboxylic acid, followed by purification through crystallization. Its applications span kinase inhibitor development, where the pyridine core mimics natural binding motifs, and agrochemical formulations, where it enhances pesticide efficacy. These insights cater to both academic researchers and industrial chemists seeking high-purity intermediates.

Environmental and regulatory considerations are also critical. The compound’s fluorinated nature aligns with the green chemistry movement, as it often reduces dosage requirements in end-products, minimizing environmental impact. This resonates with trending searches on "sustainable fluorochemicals" and "eco-friendly heterocycles." Moreover, its stability under various conditions makes it a reliable choice for large-scale manufacturing, a key concern for process chemists optimizing cost and yield.

In summary, 2-bromo-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1211515-81-9) stands at the intersection of innovation and practicality. Its multifaceted applications, coupled with rising interest in fluorinated building blocks, ensure its relevance in cutting-edge research. By integrating user-centric keywords and addressing industry trends, this overview not only enhances readability but also serves as a SEO-optimized resource for professionals navigating the complexities of specialty chemicals.